2,5-Bis(2,2,2-trifluoroethoxy)isophthalic Acid
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Description
2,5-Bis(2,2,2-trifluoroethoxy)isophthalic acid is a chemical compound characterized by its unique structure, which includes two trifluoroethoxy groups attached to the isophthalic acid backbone
Properties
Molecular Formula |
C12H8F6O6 |
|---|---|
Molecular Weight |
362.18 g/mol |
IUPAC Name |
2,5-bis(2,2,2-trifluoroethoxy)benzene-1,3-dicarboxylic acid |
InChI |
InChI=1S/C12H8F6O6/c13-11(14,15)3-23-5-1-6(9(19)20)8(7(2-5)10(21)22)24-4-12(16,17)18/h1-2H,3-4H2,(H,19,20)(H,21,22) |
InChI Key |
JSVYAXGHNJUYFW-UHFFFAOYSA-N |
Canonical SMILES |
C1=C(C=C(C(=C1C(=O)O)OCC(F)(F)F)C(=O)O)OCC(F)(F)F |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of 2,5-Bis(2,2,2-trifluoroethoxy)isophthalic acid typically involves the reaction of isophthalic acid with 2,2,2-trifluoroethanol under specific conditions. The reaction is usually carried out in the presence of a catalyst, such as a strong acid or base, and at elevated temperatures to facilitate the formation of the trifluoroethoxy groups.
Industrial Production Methods: In an industrial setting, the production of this compound may involve large-scale reactions using specialized reactors and equipment to ensure consistent quality and yield. The process may also include purification steps to remove any impurities and by-products formed during the synthesis.
Chemical Reactions Analysis
Types of Reactions: 2,5-Bis(2,2,2-trifluoroethoxy)isophthalic acid can undergo various chemical reactions, including oxidation, reduction, and substitution reactions.
Common Reagents and Conditions:
Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and hydrogen peroxide (H₂O₂).
Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) can be used.
Substitution: Nucleophilic substitution reactions can be performed using various nucleophiles.
Major Products Formed: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may result in the formation of carboxylic acids, while reduction may yield alcohols.
Scientific Research Applications
2,5-Bis(2,2,2-trifluoroethoxy)isophthalic acid has several scientific research applications, including:
Chemistry: It can be used as a building block for the synthesis of more complex organic compounds.
Biology: The compound may be utilized in the study of biological systems and processes.
Industry: Use in the production of advanced materials and polymers.
Mechanism of Action
The mechanism by which 2,5-Bis(2,2,2-trifluoroethoxy)isophthalic acid exerts its effects involves its interaction with specific molecular targets and pathways. The trifluoroethoxy groups enhance the compound's reactivity and stability, making it suitable for various applications.
Comparison with Similar Compounds
2,5-Bis(2,2,2-trifluoroethoxy)benzoic acid
2,5-Bis(2,2,2-trifluoroethoxy)terephthalic acid
Uniqueness: 2,5-Bis(2,2,2-trifluoroethoxy)isophthalic acid is unique due to its specific structural features and the presence of trifluoroethoxy groups, which confer distinct chemical properties compared to similar compounds.
This comprehensive overview provides a detailed understanding of 2,5-Bis(2,2,2-trifluoroethoxy)isophthalic acid, its preparation methods, chemical reactions, scientific research applications, mechanism of action, and comparison with similar compounds
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
